molecular formula C10H8ClN3O2 B6184226 methyl (2Z)-2-chloro-2-[2-(3-cyanophenyl)hydrazin-1-ylidene]acetate CAS No. 2648972-84-1

methyl (2Z)-2-chloro-2-[2-(3-cyanophenyl)hydrazin-1-ylidene]acetate

Cat. No. B6184226
CAS RN: 2648972-84-1
M. Wt: 237.6
InChI Key:
Attention: For research use only. Not for human or veterinary use.
In Stock
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

Methyl (2Z)-2-chloro-2-[2-(3-cyanophenyl)hydrazin-1-ylidene]acetate (MCHCA) is a synthetic, organic compound that is used for a variety of scientific research applications. It is a colorless solid that is soluble in water, ethanol, and other organic solvents. MCHCA has a wide range of uses, from in vitro studies to drug development. It has been studied for its potential to act as an inhibitor of enzymes, a pro-drug, and an anti-inflammatory agent. In

Mechanism of Action

The mechanism of action of MCHCA is not fully understood. However, it is thought to inhibit the activity of cyclooxygenase-2 (COX-2) by binding to the active site of the enzyme. This binding prevents the enzyme from converting arachidonic acid into prostaglandins and thromboxanes, which are pro-inflammatory mediators. In addition, MCHCA is thought to act as a pro-drug by forming a complex with a drug molecule and allowing it to be transported to the site of action. Finally, MCHCA is thought to act as an anti-inflammatory agent by inhibiting the release of pro-inflammatory mediators.
Biochemical and Physiological Effects
MCHCA has been studied for its potential to act as an inhibitor of enzymes, a pro-drug, and an anti-inflammatory agent. In vitro studies have shown that MCHCA is able to inhibit the activity of the enzyme cyclooxygenase-2 (COX-2). This inhibition can lead to decreased production of pro-inflammatory mediators such as prostaglandins and thromboxanes. In addition, MCHCA has been studied for its potential to act as a pro-drug, meaning it can be used to deliver drugs to specific sites of action within the body. Finally, MCHCA has been studied for its potential to act as an anti-inflammatory agent.

Advantages and Limitations for Lab Experiments

MCHCA has several advantages and limitations for use in laboratory experiments. One advantage is its low cost and ease of synthesis. This makes it an attractive option for researchers who are looking for a low-cost compound for use in their experiments. In addition, MCHCA is soluble in a variety of solvents, making it easy to use in a variety of experiments. Furthermore, it is relatively non-toxic, making it safe to use in laboratory experiments.
However, there are some limitations to the use of MCHCA in laboratory experiments. For example, it is not very stable in aqueous solutions, meaning it can degrade quickly in these environments. In addition, its mechanism of action is not fully understood, making it difficult to predict its effects in different experiments. Finally, its effects are not always consistent, meaning it can produce different results in different experiments.

Future Directions

There are several potential future directions for the use of MCHCA. First, further research could be done to better understand its mechanism of action and its effects on different enzymes and pathways. In addition, further research could be done to explore its potential as a pro-drug or an anti-inflammatory agent. Finally, research could be done to explore its potential as a drug delivery system or a therapeutic agent.

Synthesis Methods

MCHCA can be synthesized via a three-step process. First, 2-chloro-2-[2-(3-cyanophenyl)hydrazin-1-ylidene]acetic acid is reacted with methyl iodide in an aqueous solution of sodium hydroxide to form methyl (methyl (2Z)-2-chloro-2-[2-(3-cyanophenyl)hydrazin-1-ylidene]acetate)-2-chloro-2-[2-(3-cyanophenyl)hydrazin-1-ylidene]acetate. The reaction is carried out at a temperature of 0-10°C and a pressure of 5-10 bar. The second step involves the reaction of the intermediate product with sodium hydroxide to form the final product. Finally, the product is filtered, washed, and dried to yield the desired compound.

Scientific Research Applications

MCHCA is used for a variety of scientific research applications. It has been studied for its potential to act as an inhibitor of enzymes, a pro-drug, and an anti-inflammatory agent. In vitro studies have shown that MCHCA is able to inhibit the activity of the enzyme cyclooxygenase-2 (COX-2). This enzyme is responsible for the production of pro-inflammatory mediators such as prostaglandins and thromboxanes. In addition, MCHCA has been studied for its potential to act as a pro-drug, meaning it can be used to deliver drugs to specific sites of action within the body. Finally, MCHCA has been studied for its potential to act as an anti-inflammatory agent.

properties

{ "Design of the Synthesis Pathway": "The synthesis pathway for methyl (2Z)-2-chloro-2-[2-(3-cyanophenyl)hydrazin-1-ylidene]acetate involves the reaction of 2-chloroacetic acid with hydrazine hydrate to form 2-chloro-2-hydrazinylacetic acid. This intermediate is then reacted with 3-cyanobenzaldehyde to form the corresponding hydrazone. The final step involves the esterification of the hydrazone with methyl iodide to form the desired product.", "Starting Materials": [ "2-chloroacetic acid", "hydrazine hydrate", "3-cyanobenzaldehyde", "methyl iodide" ], "Reaction": [ "Step 1: 2-chloroacetic acid is reacted with hydrazine hydrate in the presence of a catalyst such as sulfuric acid to form 2-chloro-2-hydrazinylacetic acid.", "Step 2: 2-chloro-2-hydrazinylacetic acid is then reacted with 3-cyanobenzaldehyde in the presence of a base such as sodium hydroxide to form the corresponding hydrazone.", "Step 3: The hydrazone is then esterified with methyl iodide in the presence of a base such as potassium carbonate to form the final product, methyl (2Z)-2-chloro-2-[2-(3-cyanophenyl)hydrazin-1-ylidene]acetate." ] }

CAS RN

2648972-84-1

Product Name

methyl (2Z)-2-chloro-2-[2-(3-cyanophenyl)hydrazin-1-ylidene]acetate

Molecular Formula

C10H8ClN3O2

Molecular Weight

237.6

Purity

95

Origin of Product

United States

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.